[2-(Pyridin-2-ylmethyl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(pyridin-2-ylmethyl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C11H10N2O2S/c14-11(15)6-9-7-16-10(13-9)5-8-3-1-2-4-12-8/h1-4,7H,5-6H2,(H,14,15)
• InChI Key: KVSHSFJYIBHWOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CC2=NC(=CS2)CC(=O)O
• Molecular Formula: C11H10N2O2S
• Molecular Weight: 234.28 g/mol
• CAS No.: 1087792-42-4

Description

“[2-(Pyridin-2-ylmethyl)-1,3-thiazol-4-yl]acetic acid” is a derivative of thiazole, which is a good pharmacophore nucleus due to its various pharmaceutical applications. Thiazole derivatives have a wide range of biological activities such as antioxidant, analgesic, and antimicrobial including antibacterial, antifungal, antimalarial, anticancer, antiallergic, antihypertensive, anti-inflammatory, and antipsychotic.

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), ritonavir (an antiretroviral drug), abafungin (an antifungal drug), bleomycine, and tiazofurin (antineoplastic drugs) .

Mode of Action

It is known that thiazole derivatives can interact with various biological targets to exert their effects .

Biochemical Pathways

Thiazole derivatives, in general, have been associated with a wide range of biological activities, indicating that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Biochemical Analysis

Biochemical Properties

[2-(Pyridin-2-ylmethyl)-1,3-thiazol-4-yl]acetic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the thiazole ring in the compound is known to interact with enzymes involved in oxidative stress responses, such as superoxide dismutase and catalase . These interactions can modulate the enzyme’s activity, leading to changes in cellular redox states. Additionally, the pyridine moiety can bind to metal ions, facilitating the formation of enzyme-metal complexes that are essential for catalytic activities .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, it can activate signaling pathways related to oxidative stress and inflammation, leading to the upregulation of antioxidant genes and proteins . Moreover, this compound can alter cellular metabolism by modulating the activity of key metabolic enzymes, thereby affecting the overall metabolic flux within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as proteins and nucleic acids, altering their structure and function. For instance, the compound can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings have been studied extensively. Over time, the compound’s stability and degradation can influence its biological activity. In vitro studies have shown that this compound remains stable under physiological conditions for extended periods, allowing for sustained biological effects . In vivo studies indicate that the compound may undergo metabolic degradation, leading to the formation of inactive metabolites . Long-term exposure to this compound can result in adaptive cellular responses, such as the upregulation of detoxification enzymes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits beneficial effects, such as enhanced antioxidant activity and reduced inflammation . At higher doses, this compound can induce toxic effects, including oxidative damage and cellular apoptosis . These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For instance, the compound can modulate the activity of enzymes involved in the tricarboxylic acid cycle and glycolysis, leading to changes in energy production and metabolic homeostasis . Additionally, this compound can influence the levels of key metabolites, such as ATP and NADH, by altering their synthesis and degradation rates .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes by solute carrier proteins, facilitating its intracellular accumulation . Once inside the cell, this compound can bind to cytoplasmic and nuclear proteins, influencing its localization and function . The distribution of the compound within tissues is also influenced by its affinity for specific binding sites, such as metal ions and protein complexes .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. The compound can be targeted to specific cellular compartments, such as the mitochondria and nucleus, through post-translational modifications and targeting signals . In the mitochondria, this compound can modulate mitochondrial function by interacting with respiratory chain enzymes and influencing ATP production . In the nucleus, the compound can regulate gene expression by binding to transcription factors and chromatin .